Cas no 5326-02-3 (2-methylpropyl Ethanedithioate)
5326-02-3 structure
Product Name:2-methylpropyl Ethanedithioate
2-methylpropyl Ethanedithioate Chemical and Physical Properties
Names and Identifiers
-
- 2-methylpropyl Ethanedithioate
- AR-1E4178; AC1Q7ES3; 7551-06-6; NSC246; Dithioessigsaeure-isobutylester; 2-methylpropyl ethane(dithioate); CTK4J7382; AC1L56BM; dithioacetic acid isobutyl ester;
- NSC246
- 5326-02-3
- DITHIOACETIC ACID, ISOBUTYL ESTER
- DTXSID20967823
- NSC-246
- 2-methylpropyl ethane(dithioate)
-
- Inchi: 1S/C6H12S2/c1-5(2)4-8-6(3)7/h5H,4H2,1-3H3
- InChI Key: KLYNHVIJEHPQTQ-UHFFFAOYSA-N
- SMILES: S(C(C)=S)CC(C)C
Computed Properties
- Exact Mass: 148.03816
- Monoisotopic Mass: 148.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 76.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 57.4Ų
Experimental Properties
- Density: 1.009
- Boiling Point: 195.5°C at 760 mmHg
- Flash Point: 72.1°C
- Refractive Index: 1.525
- PSA: 0
- LogP: 2.72290
2-methylpropyl Ethanedithioate Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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